Cas no 1225701-41-6 (2-Chloro-5-phenylthieno[2,3-d]pyrimidine)

2-Chloro-5-phenylthieno[2,3-d]pyrimidine is a heterocyclic compound featuring a thienopyrimidine core substituted with a chloro group at the 2-position and a phenyl ring at the 5-position. This structure imparts versatility in medicinal and materials chemistry, serving as a key intermediate for synthesizing biologically active molecules, particularly kinase inhibitors and other pharmacophores. Its electron-deficient pyrimidine ring enhances reactivity in cross-coupling reactions, facilitating further functionalization. The compound's stability under standard conditions and well-defined reactivity profile make it a valuable building block in drug discovery and agrochemical research. Its crystalline form ensures consistent purity, supporting reproducible synthetic outcomes in complex organic transformations.
2-Chloro-5-phenylthieno[2,3-d]pyrimidine structure
1225701-41-6 structure
Product Name:2-Chloro-5-phenylthieno[2,3-d]pyrimidine
CAS No:1225701-41-6
MF:C12H7ClN2S
MW:246.715379953384
CID:3167344
PubChem ID:82104655
Update Time:2025-10-31

2-Chloro-5-phenylthieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • YQPQWOIBIBSBNW-UHFFFAOYSA-N
    • 2-Chloro-5-phenylthieno[2,3-d]pyrimidine
    • SCHEMBL2368300
    • 1225701-41-6
    • 2-chloro-5-phenyl-thieno[2,3-d]pyrimidine
    • Inchi: 1S/C12H7ClN2S/c13-12-14-6-9-10(7-16-11(9)15-12)8-4-2-1-3-5-8/h1-7H
    • InChI Key: YQPQWOIBIBSBNW-UHFFFAOYSA-N
    • SMILES: ClC1=NC=C2C(=N1)SC=C2C1C=CC=CC=1

Computed Properties

  • Exact Mass: 246.0018471Da
  • Monoisotopic Mass: 246.0018471Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 54Ų

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Additional information on 2-Chloro-5-phenylthieno[2,3-d]pyrimidine

Recent Advances in the Study of 2-Chloro-5-phenylthieno[2,3-d]pyrimidine (CAS: 1225701-41-6) as a Promising Scaffold in Medicinal Chemistry

2-Chloro-5-phenylthieno[2,3-d]pyrimidine (CAS: 1225701-41-6) has emerged as a structurally unique and pharmacologically versatile scaffold in recent medicinal chemistry research. This heterocyclic compound, belonging to the thienopyrimidine class, has attracted significant attention due to its potential applications in targeting various disease pathways. Recent studies have explored its role as a kinase inhibitor, with particular focus on its interactions with key oncogenic targets such as EGFR, VEGFR, and PI3K.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Chloro-5-phenylthieno[2,3-d]pyrimidine exhibited potent inhibitory activity against EGFRT790M mutations, which are associated with resistance to first-generation EGFR inhibitors in non-small cell lung cancer (NSCLC). The lead compound in this series showed an IC50 value of 3.2 nM against EGFRT790M/L858R, with excellent selectivity over wild-type EGFR (IC50 > 1000 nM). This selectivity profile suggests potential for reduced side effects in clinical applications.

Structural optimization studies have revealed that the chloro substituent at position 2 and the phenyl group at position 5 are crucial for maintaining both potency and metabolic stability. Molecular docking analyses indicate that these moieties participate in key hydrophobic interactions within the ATP-binding pocket of target kinases. The thienopyrimidine core appears to facilitate π-π stacking with conserved phenylalanine residues in the kinase domain.

Beyond oncology applications, recent research has explored the anti-inflammatory potential of 2-Chloro-5-phenylthieno[2,3-d]pyrimidine derivatives. A 2024 publication in European Journal of Medicinal Chemistry reported that specific analogs demonstrated significant inhibition of TNF-α production in macrophages (IC50 = 0.8 μM), suggesting potential for development as novel anti-arthritic agents. The mechanism appears to involve modulation of NF-κB signaling pathways.

Pharmacokinetic studies of optimized derivatives have shown promising results, with several compounds exhibiting good oral bioavailability (F > 60%) and half-lives suitable for once-daily dosing in rodent models. Metabolic stability studies indicate that the thienopyrimidine core is resistant to oxidative metabolism, though the phenyl ring may undergo hydroxylation, presenting an opportunity for further structural optimization.

The synthetic accessibility of 2-Chloro-5-phenylthieno[2,3-d]pyrimidine derivatives has been improved through recent methodological advances. A 2023 Organic Process Research & Development paper described a scalable, three-step synthesis from commercially available starting materials, achieving an overall yield of 42% with >99% purity. This development addresses previous challenges in large-scale production of this scaffold.

Current research directions include the development of bifunctional derivatives combining the thienopyrimidine core with other pharmacophores for targeted protein degradation (PROTACs) and the exploration of radio-labeled analogs for diagnostic imaging. The versatility of this scaffold continues to make it a focus of innovation in medicinal chemistry and drug discovery pipelines.

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